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Compound of Interest

Compound Name: Denopterin

Cat. No.: B607059 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling Denopterin. The information is intended to ensure

the safe use of this compound in a laboratory setting, covering everything from personal

protective equipment to disposal procedures.

Compound Identification and Hazard Assessment
Denopterin is identified as an antineoplastic agent intended for laboratory research use only.

[1][2] While a specific Safety Data Sheet (SDS) for Denopterin (CAS No. 22006-84-4) is not

readily available in public databases, hazard information has been inferred from the SDS of

D(+)-Neopterin, a closely related pteridine derivative.

Assumed Hazards: Based on the available data for analogous compounds, Denopterin should

be handled as a substance that:

Causes skin irritation.[3][4]

Causes serious eye irritation.[3][4]

May cause respiratory irritation.[3][4]

Due to its classification as an antineoplastic agent, it should also be treated as potentially

cytotoxic. All procedures should be designed to minimize exposure.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to protect against respiratory, skin, and eye

hazards.[5][6] The following equipment must be worn at all times when handling Denopterin.

Respiratory Protection: For handling the solid powder, a NIOSH-approved respirator is

necessary to prevent inhalation of aerosolized particles.[7] Operations should be conducted

within a certified chemical fume hood or a biological safety cabinet.

Eye and Face Protection: ANSI-rated safety glasses with side shields are required at a

minimum. For procedures with a higher risk of splashes, chemical safety goggles and a face

shield must be used.

Protective Clothing: A full-length laboratory coat with tight-fitting cuffs is required. For

handling larger quantities or in situations with a high risk of contamination, a disposable,

chemical-resistant coverall (e.g., Tyvek®) is recommended.[8]

Hand Protection: Double-gloving with compatible, chemical-resistant gloves (e.g., nitrile) is

mandatory.[6][9] Gloves should be inspected for integrity before each use and changed

immediately if contamination is suspected. Hands must be washed thoroughly after removing

gloves.

Quantitative Data and Compound Properties
The following table summarizes key quantitative information for Denopterin and the hazard

classifications for a related compound.
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Parameter Value Source

Compound Name Denopterin [1]

CAS Number 22006-84-4 [1][2]

Molecular Formula C21H23N7O6 [1][2]

Molecular Weight 469.45 g/mol [1]

Appearance Solid [1]

Storage Temperature -20°C [2]

Assumed Hazard Class (GHS)

Skin Irritant (Category 2), Eye

Irritant (Category 2A), Specific

Target Organ Toxicity - Single

Exposure (Category 3,

Respiratory Irritation)

[3][4]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[3][4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is essential for minimizing risk. The following

protocol outlines the key steps for handling Denopterin.

Step 1: Preparation and Pre-Work Checklist

Ensure the designated work area (e.g., chemical fume hood) is clean, uncluttered, and

certified.

Verify that an emergency eyewash station and safety shower are accessible and functional.

Assemble all necessary materials, including the required PPE, handling equipment

(spatulas, weigh boats), and waste containers.

Prepare and label all necessary solutions and vessels before handling the solid compound.
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Review the experimental protocol and this safety guide.

Step 2: Handling the Compound

Don all required PPE as specified in Section 2.

Conduct all manipulations of solid Denopterin, including weighing and reconstituting, within

a certified chemical fume hood to control airborne particles.

Use dedicated, clearly labeled equipment for handling Denopterin.

Handle the compound gently to avoid creating dust.

If reconstituting, add the solvent slowly to the solid to minimize splashing.

Step 3: Post-Handling and Decontamination

Decontaminate all non-disposable equipment and surfaces that may have come into contact

with Denopterin. Use a suitable cleaning agent (e.g., 70% ethanol followed by distilled

water), ensuring the decontamination procedure is validated.

Carefully doff PPE, avoiding cross-contamination. Remove gloves last and wash hands

immediately and thoroughly with soap and water.

Dispose of all contaminated waste as outlined in Section 5.

Disposal Plan
All Denopterin waste is considered hazardous chemical waste and must be disposed of

according to institutional and regulatory guidelines.[10]

Waste Segregation and Collection:

Solid Waste: All disposable items contaminated with Denopterin, including gloves, weigh

boats, pipette tips, and disposable lab coats, must be placed in a dedicated, clearly labeled

hazardous waste container lined with a heavy-duty plastic bag.
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Liquid Waste: Unused solutions containing Denopterin and rinseates from decontamination

procedures should be collected in a sealed, labeled, and chemical-resistant hazardous

waste container. Do not dispose of Denopterin solutions down the drain.[11]

Sharps: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container for hazardous chemical waste.

Disposal Procedure:

Ensure all waste containers are sealed tightly and properly labeled with the contents

("Denopterin Waste," "Hazardous Chemical Waste") and the date.

Store the waste in a designated, secure satellite accumulation area until it can be collected

by the institution's environmental health and safety (EHS) department.

Follow all institutional procedures for scheduling a hazardous waste pickup. Do not mix

Denopterin waste with other waste streams unless explicitly permitted by EHS.[10]

Workflow Visualization
The following diagram illustrates the critical workflow for the safe handling and disposal of

Denopterin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b607059?utm_src=pdf-body
https://www.benchchem.com/product/b607059?utm_src=pdf-body
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b607059?utm_src=pdf-body
https://www.benchchem.com/product/b607059?utm_src=pdf-body
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://www.benchchem.com/product/b607059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase
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Caption: Workflow for Safe Handling and Disposal of Denopterin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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